Cas no 1806857-07-7 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806857-07-7
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4863554
• Update Time: 2025-10-29

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-4-1-5(8(14)15)13-6(7(10)11)3(4)2-12/h1,7H,2,12H2,(H,14,15)
• InChI Key： DPJBXYHFMVOLLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806857-07-7)

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1806857-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, and a difluoromethyl group, makes this molecule a versatile intermediate for synthesizing various pharmacologically active agents.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, facilitating further functionalization through reactions such as nucleophilic substitution or condensation. This feature is particularly valuable in medicinal chemistry, where the introduction of amine functionalities often enhances binding affinity to biological targets. The bromo substituent at the 4-position serves as a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the difluoromethyl group at the 2-position is known to improve metabolic stability and binding interactions with biological receptors, making it a common motif in modern drug design.

In recent years, there has been growing interest in exploring the potential of pyridine derivatives as therapeutic agents. The structural motif of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid has been investigated in several research studies for its potential applications in treating various diseases. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting cancers and inflammatory disorders. The combination of an amino group and halogenated pyridine core provides an ideal scaffold for designing molecules that can selectively inhibit aberrant signaling pathways involved in these conditions.

One notable area of research involves the use of this compound in developing antiviral agents. The structural features of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid have been leveraged to create inhibitors that target viral proteases and polymerases. These inhibitors are essential in preventing viral replication and have shown promise in preclinical studies. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of small molecules to viral enzymes by improving hydrophobic interactions and reducing metabolic susceptibility. This underscores the importance of functional group optimization in drug discovery.

The pharmaceutical industry has also explored this compound as a building block for central nervous system (CNS) therapeutics. Pyridine derivatives are well-known for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. Researchers have synthesized analogs of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid and evaluated their efficacy in models of neurodegeneration and pain management. Preliminary findings suggest that certain derivatives exhibit potent activity with favorable pharmacokinetic profiles, warranting further investigation.

Another emerging application of this compound is in the field of agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides and fungicides due to their structural versatility and biological activity. The unique combination of functional groups in 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid makes it a valuable precursor for developing novel agrochemicals that offer improved efficacy against resistant pests while maintaining environmental safety.

The synthetic methodologies for preparing 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid have also been refined over time. Modern synthetic approaches often involve multi-step sequences that highlight the reactivity of each functional group. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl moieties at specific positions on the pyridine ring. Additionally, transition-metal-catalyzed hydrogenation or oxidation reactions can be used to modify existing functional groups or introduce new ones. These advanced synthetic techniques have enabled chemists to access complex derivatives with high precision and yield.

The chemical properties of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid also make it an interesting candidate for material science applications. Pyridine derivatives can exhibit unique electronic properties due to their aromaticity and conjugation systems. Researchers have explored these properties in developing organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups such as bromo and difluoromethyl can modulate the electronic characteristics of these materials, making them suitable for optoelectronic devices.

In conclusion, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806857-07-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules with diverse therapeutic potential. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.